Cas no 2169520-02-7 (2-(2-phenylethyl)aminoethane-1-sulfonyl fluoride)

• Product Name: 2-(2-phenylethyl)aminoethane-1-sulfonyl fluoride
• CAS No: 2169520-02-7
• MF: C₁₀H₁₄FNO₂S
• MW: 231.287065029144
• CID: 6560829
• PubChem ID: 165531916
• Update Time: 2025-08-04

2-(2-phenylethyl)aminoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylethyl)aminoethane-1-sulfonyl fluoride
• 2-[(2-phenylethyl)amino]ethane-1-sulfonyl fluoride
• EN300-1577033
• 2169520-02-7

• Inchi： 1S/C10H14FNO2S/c11-15(13,14)9-8-12-7-6-10-4-2-1-3-5-10/h1-5,12H,6-9H2
• InChI Key： IFTMICBLFUIWEM-UHFFFAOYSA-N
• SMILES： S(CCNCCC1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 231.07292802g/mol
• Monoisotopic Mass: 231.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(2-phenylethyl)aminoethane-1-sulfonyl fluoride

Recent Advances in the Study of 2-(2-Phenylethyl)aminoethane-1-sulfonyl Fluoride (CAS: 2169520-02-7)

2-(2-Phenylethyl)aminoethane-1-sulfonyl fluoride (PEASF), with the CAS number 2169520-02-7, has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is being extensively studied for its potential as a covalent inhibitor, particularly in the context of enzyme targeting and drug discovery. The unique reactivity of the sulfonyl fluoride group allows it to form stable covalent bonds with nucleophilic residues in enzyme active sites, making it a valuable tool for probing enzyme function and developing therapeutic agents.

Recent studies have focused on the synthesis and characterization of PEASF, as well as its application in the inhibition of serine hydrolases, a large family of enzymes that play critical roles in various physiological and pathological processes. Researchers have demonstrated that PEASF exhibits high selectivity and potency against specific serine hydrolases, which could pave the way for the development of novel treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to irreversibly inhibit target enzymes has also been leveraged in activity-based protein profiling (ABPP) studies, providing insights into enzyme activity and function in complex biological systems.

One of the key findings from recent research is the structural optimization of PEASF to enhance its pharmacological properties. Modifications to the phenylethylamino moiety have been explored to improve binding affinity and selectivity, while maintaining the reactive sulfonyl fluoride group. These efforts have resulted in derivatives with improved pharmacokinetic profiles, including better solubility and metabolic stability, which are critical for therapeutic applications. Additionally, the use of PEASF in combination with other inhibitors has been investigated to achieve synergistic effects and overcome drug resistance in certain disease models.

The mechanism of action of PEASF involves the formation of a covalent bond between the sulfonyl fluoride group and the hydroxyl group of a serine residue in the active site of target enzymes. This interaction has been characterized using X-ray crystallography and mass spectrometry, providing detailed structural insights into the inhibition process. Furthermore, in vitro and in vivo studies have demonstrated the compound's efficacy in reducing enzyme activity and modulating downstream signaling pathways, highlighting its potential as a therapeutic agent.

Despite these promising findings, challenges remain in the development of PEASF-based therapies. Issues such as off-target effects, potential toxicity, and the need for targeted delivery systems are areas of active investigation. Recent advancements in chemical biology and drug delivery technologies, however, offer potential solutions to these challenges. For instance, the incorporation of PEASF into prodrug formulations or the use of nanoparticle-based delivery systems could enhance its specificity and reduce adverse effects.

In conclusion, 2-(2-phenylethyl)aminoethane-1-sulfonyl fluoride (2169520-02-7) represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique properties as a covalent inhibitor and its applications in enzyme targeting and drug discovery make it a valuable tool for researchers. Ongoing studies continue to explore its potential, with the aim of translating these findings into clinically relevant therapies. As the field progresses, PEASF and its derivatives are likely to play an increasingly important role in the development of next-generation therapeutics.